
Proper Disposal Procedures for Methyl (S)-(-)-
lactate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl (S)-(-)-lactate

Cat. No.: B143375 Get Quote

The safe and compliant disposal of Methyl (S)-(-)-lactate is essential for ensuring laboratory

safety, protecting environmental health, and adhering to regulatory standards. As a flammable

liquid and eye irritant, this chemical requires specific handling and disposal protocols. This

guide provides detailed, step-by-step instructions for researchers, scientists, and drug

development professionals to manage Methyl (S)-(-)-lactate waste safely and effectively.

Immediate Safety and Handling Precautions
Before handling Methyl (S)-(-)-lactate, it is crucial to be aware of its potential hazards and to

take appropriate safety measures. The primary hazards are its flammability and its potential to

cause serious eye irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear protective gloves made of a compatible material.[2]

Skin and Body Protection: Wear appropriate protective working clothing and an apron.[2]

Respiratory Protection: Use only in a well-ventilated area, such as a fume hood, to avoid

breathing vapors.[2][3]

Handling and Storage:
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Keep the chemical away from heat, sparks, open flames, and hot surfaces.[2][4]

Use explosion-proof electrical and ventilating equipment.[2]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[5]

Ground and bond containers when transferring material to prevent static discharge.[2][4]

Quantitative Data Summary
The following table summarizes key quantitative and physical properties of Methyl (S)-(-)-
lactate.

Property Value Source

UN Number 1993 or 3272 [2]

Hazard Class 3 (Flammable Liquid) [2]

Molecular Formula C₄H₈O₃ [1]

Molecular Weight 104.10 g/mol [1]

Flash Point 58 °C (136.4 °F) [3]

Auto-ignition Temp. 440 °C (824 °F) [3]

Specific Gravity 1.092 g/cm³ at 20 °C [3]

Solubility
Soluble in water, alcohol, and

acetone
[2]

Detailed Disposal Protocol
Treat all Methyl (S)-(-)-lactate and materials contaminated with it as hazardous waste.[6]

Disposal must always comply with local, state, and federal regulations.[2]

Step 1: Waste Identification and Segregation
Identify as Hazardous Waste: Due to its flammability, Methyl (S)-(-)-lactate is classified as

hazardous waste.[2]
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Segregate Waste: Do not mix Methyl (S)-(-)-lactate waste with other waste streams,

especially incompatible chemicals like strong oxidizing agents, acids, or bases.[7] Collect it

in a designated waste container.

Step 2: Waste Collection
Select an Appropriate Container: Use a clean, leak-proof container that is chemically

compatible with Methyl (S)-(-)-lactate.[7] The container must have a secure, screw-on cap.

[8]

Transfer Waste: Perform all waste transfers inside a chemical fume hood.[9] Keep the waste

container closed except when adding waste.[8]

Use Secondary Containment: Place the waste container in a secondary container, such as a

lab tray, to contain any potential leaks or spills.[8]

Step 3: Labeling Hazardous Waste
Proper labeling is critical for safety and regulatory compliance. The label must be clearly visible

and include the following information:[7][10]

The words "Hazardous Waste"

The full chemical name: "Methyl (S)-(-)-lactate" (no abbreviations or formulas)

A list of all chemical constituents if it is a mixture

The date when waste was first added to the container (accumulation start date)

The name and contact information of the principal investigator

The specific location (building and room number)

Applicable hazard pictograms (e.g., flammable, irritant)

Step 4: On-Site Storage
Store the labeled hazardous waste container at or near the point of generation in a

designated, secure, and well-ventilated area.[7]
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Ensure the storage area is away from sources of ignition.[5]

Do not accumulate more than 55 gallons of hazardous waste in the laboratory.[6][8]

Step 5: Final Disposal
Contact Environmental Health and Safety (EHS): Do not dispose of Methyl (S)-(-)-lactate
down the sink or in regular trash.[4][10] Contact your institution's EHS office to arrange for a

hazardous waste pickup.[10]

Incineration: The recommended method for final disposal is incineration in a suitable,

approved combustion facility.[2] Your EHS provider will manage this process.

Disposal of Empty Containers:

Empty containers that held Methyl (S)-(-)-lactate must be managed as hazardous waste

as they may retain residue.[4]

Alternatively, containers can be triple-rinsed with a suitable solvent (like water or alcohol,

given its solubility).[11]

Crucially, the rinsate from this cleaning process must be collected and disposed of as

hazardous waste.[11]

After triple-rinsing, deface the original label, and the container may be disposed of in the

regular trash, pending institutional policies.[6]

Spill Management
In the event of a spill:

Evacuate and Ventilate: Evacuate non-essential personnel and ensure the area is well-

ventilated.[3]

Control Ignition Sources: Remove all sources of ignition from the area.[3][5]

Contain Spill: For small spills, absorb with an inert, non-combustible material such as sand,

silica gel, or universal binder.[2][5]
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Collect Waste: Collect the absorbent material and spilled chemical using non-sparking tools

and place it into a designated, closed container for disposal as hazardous waste.[3][5]

Decontaminate: Clean the affected area thoroughly.

Report: Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Methyl (S)-(-)-
lactate.
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Preparation & Collection

Labeling & Storage

Final Disposal

Spill Contingency

Step 1: Identify Waste
(Methyl (S)-(-)-lactate = Hazardous)

Step 2: Wear Full PPE
(Goggles, Gloves, Lab Coat)

Step 3: Collect Waste
in a Labeled, Compatible Container

Step 4: Affix 'Hazardous Waste' Label
(Include full chemical name, date, PI info)

Step 5: Store in a Secure,
Ventilated Area with Secondary Containment

Step 6: Contact EHS
for Hazardous Waste Pickup

Step 7: Approved Disposal
(e.g., Incineration by licensed facility)

EHS Responsibility

Disposal Complete

Spill Occurs

Absorb with Inert Material
(Use non-sparking tools)

Collect as Hazardous Waste

Follow Disposal Protocol

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Methyl (S)-(-)-lactate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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